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For Researchers, Scientists, and Drug Development Professionals

Fura-PE3, a fluorescent indicator dye, is a pivotal tool for the precise measurement of

intracellular calcium concentration ([Ca²⁺]i). As a derivative of Fura-2, Fura-PE3 retains the

advantageous ratiometric properties of its predecessor while offering significantly improved

intracellular retention. This guide provides a comprehensive overview of Fura-PE3's chemical

structure, properties, and detailed protocols for its application in cellular and molecular

research.

Core Properties of Fura-PE3
Fura-PE3 is an analog of the BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic

acid) chelator, engineered to minimize leakage from the cell cytoplasm and prevent

compartmentalization within organelles. This enhanced retention makes it particularly suitable

for long-term calcium imaging studies. The acetoxymethyl (AM) ester form of Fura-PE3 is cell-

permeant and, once inside the cell, is hydrolyzed by intracellular esterases into the membrane-

impermeant, calcium-sensitive form.
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Property Value

Chemical Formula C₅₅H₆₃N₅O₂₉

Molecular Weight 1258.10 g/mol [1][2]

Appearance Solid

Solubility Soluble in DMSO[1]

Storage Conditions Store at -20°C, protected from light[1]

Spectroscopic and Calcium Binding Properties
Property Value (Post-hydrolysis)

Excitation Wavelength (Ca²⁺-free) 363 nm

Excitation Wavelength (Ca²⁺-bound) 335 nm

Emission Wavelength
~510 nm (relatively unchanged with Ca²⁺

binding)

Dissociation Constant (Kd) for Ca²⁺ ~224 nM

Quantum Yield (Φf) of Fura-2 (Ca²⁺-free) 0.23 (as a reference for Fura-PE3)[3]

Quantum Yield (Φf) of Fura-2 (Ca²⁺-bound) 0.49 (as a reference for Fura-PE3)[3]

Molar Extinction Coefficient (ε) of Fura-2 See table below (as a reference for Fura-PE3)

Molar Extinction Coefficient (ε) of Fura-2 (in M⁻¹cm⁻¹ at pH 7.2)

Wavelength Ca²⁺-free Ca²⁺-bound Isosbestic Point

340 nm ~1,500 ~30,000 -

380 nm ~25,000 ~2,000 -

360 nm - - ~11,500
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The following protocols provide a general framework for using Fura-PE3/AM for intracellular

calcium measurements. Optimization for specific cell types and experimental conditions is

recommended.

Fura-PE3/AM Stock Solution Preparation
Reconstitution: Dissolve the Fura-PE3/AM in high-quality, anhydrous dimethyl sulfoxide

(DMSO) to create a stock solution, typically at a concentration of 1 to 5 mM.

Storage: Aliquot the stock solution into small, single-use volumes and store at -20°C,

protected from light. Avoid repeated freeze-thaw cycles.

Cell Loading with Fura-PE3/AM
Cell Preparation: Culture cells to the desired confluency on a suitable imaging substrate

(e.g., glass-bottom dishes or coverslips).

Loading Buffer Preparation: Prepare a loading buffer using a physiological saline solution

(e.g., Hanks' Balanced Salt Solution - HBSS or a Krebs-Ringer-HEPES buffer) at pH 7.2-7.4.

Fura-PE3/AM Working Solution: Dilute the Fura-PE3/AM stock solution into the loading

buffer to a final concentration typically ranging from 1 to 5 µM. To aid in the dispersion of the

AM ester in the aqueous buffer, it is common to add a non-ionic surfactant like Pluronic F-

127 (at a final concentration of ~0.02%).

Cell Incubation: Replace the cell culture medium with the Fura-PE3/AM working solution and

incubate the cells for 30 to 60 minutes at room temperature or 37°C. The optimal loading

time and temperature should be determined empirically.

Washing: After incubation, wash the cells two to three times with fresh, dye-free physiological

buffer to remove any extracellular Fura-PE3/AM.

De-esterification: Incubate the cells in the dye-free buffer for an additional 30 minutes to

allow for the complete hydrolysis of the AM ester by intracellular esterases, which traps the

active Fura-PE3 inside the cells.

Calcium Imaging and Ratiometric Measurement
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Microscopy Setup: Use an inverted fluorescence microscope equipped with a light source

capable of providing excitation light at 340 nm and 380 nm, a filter set to collect emitted

fluorescence at ~510 nm, and a sensitive camera (e.g., sCMOS or EMCCD).

Image Acquisition: Acquire fluorescence images by alternately exciting the cells at 340 nm

and 380 nm. The ratio of the fluorescence intensities emitted at 510 nm when excited at

these two wavelengths (F340/F380) is then calculated.

Data Analysis: An increase in the F340/F380 ratio corresponds to an increase in intracellular

calcium concentration.

In Situ Calibration of Fura-PE3
To convert the fluorescence ratio into an absolute calcium concentration, an in situ calibration is

necessary. This is typically performed at the end of an experiment.

Determination of R_min (Minimum Ratio): Expose the cells to a calcium-free buffer

containing a calcium chelator like EGTA (e.g., 5-10 mM) and a calcium ionophore (e.g.,

ionomycin or A23187, typically 5-10 µM) to deplete intracellular calcium. The resulting

F340/F380 ratio is R_min.

Determination of R_max (Maximum Ratio): Subsequently, perfuse the cells with a high-

calcium buffer (e.g., 1-2 mM Ca²⁺) containing the same calcium ionophore to saturate the

intracellular Fura-PE3 with calcium. The resulting F340/F380 ratio is R_max.

Calculation of [Ca²⁺]i: The intracellular calcium concentration can then be calculated using

the Grynkiewicz equation:

[Ca²⁺]i = Kd * [(R - R_min) / (R_max - R)] * (Sf2 / Sb2)

Where:

Kd is the dissociation constant of Fura-PE3 for Ca²⁺.

R is the experimentally measured F340/F380 ratio.

R_min is the ratio in the absence of calcium.
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R_max is the ratio at calcium saturation.

Sf2/Sb2 is the ratio of the fluorescence intensities at 380 nm excitation in calcium-free and

calcium-saturating conditions, respectively.

Visualizing Cellular Processes with Fura-PE3
The following diagrams, generated using the DOT language, illustrate key experimental and

biological pathways relevant to the use of Fura-PE3.

Experimental Workflow for Intracellular Calcium
Measurement
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Workflow for measuring intracellular calcium using Fura-PE3/AM.
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A typical Gq-coupled GPCR signaling cascade leading to intracellular calcium release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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